3-cyclohexyl-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}propanamide

• IUPAC Name: 3-cyclohexyl-N-[3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl]propanamide
• InChI: InChI=1S/C24H27N3O2/c1-17-10-13-19(14-11-17)23-26-27-24(29-23)20-8-5-9-21(16-20)25-22(28)15-12-18-6-3-2-4-7-18/h5,8-11,13-14,16,18H,2-4,6-7,12,15H2,1H3,(H,25,28)
• InChI Key: RUMJFVSETMIGAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)C3=CC(=CC=C3)NC(=O)CCC4CCCCC4
• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol

Description

3-cyclohexyl-N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}propanamide is a synthetic compound that belongs to the class of oxadiazole derivatives. It has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Antiepileptic Activity

Novel series of compounds involving 1,3,4-oxadiazoles have been synthesized with a focus on meeting structural prerequisites indispensable for anticonvulsant activity. These compounds were investigated using various seizure models, and some exhibited significant anticonvulsant activities. The establishment of structure-activity relationships among these compounds highlighted the importance of specific pharmacophore models for enhancing antiepileptic effects (Rajak et al., 2013).

Antibacterial Activity

Research into azole derivatives from 3-[(4-methylphenyl)amino]propanehydrazide and its N′-phenylcarbamoyl derivatives revealed that certain synthesized compounds exhibited good antibacterial activity against Rhizobium radiobacter. This finding suggests the potential of these compounds in developing new antibacterial agents, highlighting the versatility of 1,3,4-oxadiazole derivatives in medicinal chemistry (Tumosienė et al., 2012).

Anticonvulsant Activity

Another study focused on the synthesis of heterocyclic compounds containing a sulfonamide thiazole moiety, which were evaluated for their anticonvulsant activity. Among these compounds, several showed protection against picrotoxin-induced convulsion, with one compound in particular offering significant anticonvulsive effects and 100% protection. This research emphasizes the potential of incorporating sulfonamide moieties into heterocyclic compounds for enhanced anticonvulsant properties (Farag et al., 2012).